molecular formula C8H17NO B8269952 2-Butylmorpholine CAS No. 90226-70-3

2-Butylmorpholine

Cat. No.: B8269952
CAS No.: 90226-70-3
M. Wt: 143.23 g/mol
InChI Key: KEJDUUFWAWCFEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Butylmorpholine is a derivative of morpholine . Morpholine is an organic chemical compound having the chemical formula O(CH2CH2)2NH . This heterocycle features both amine and ether functional groups .


Synthesis Analysis

The synthesis of 2-substituted and 2,3-disubstituted morpholines, which would include this compound, can be achieved through a metal-free one-pot strategy . A simple and inexpensive ammonium persulfate salt enables the reaction of aziridines with halogenated alcohols to proceed via an SN2-type ring opening followed by cyclization of the resulting haloalkoxy amine .

Properties

CAS No.

90226-70-3

Molecular Formula

C8H17NO

Molecular Weight

143.23 g/mol

IUPAC Name

2-butylmorpholine

InChI

InChI=1S/C8H17NO/c1-2-3-4-8-7-9-5-6-10-8/h8-9H,2-7H2,1H3

InChI Key

KEJDUUFWAWCFEE-UHFFFAOYSA-N

Canonical SMILES

CCCCC1CNCCO1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.